Cas no 2138533-56-7 (6-(Piperidin-1-yl)spiro[4.5]decan-8-ol)
6-(Piperidin-1-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1161604
- 6-(piperidin-1-yl)spiro[4.5]decan-8-ol
- 2138533-56-7
- 6-(Piperidin-1-yl)spiro[4.5]decan-8-ol
-
- Inchi: 1S/C15H27NO/c17-13-6-9-15(7-2-3-8-15)14(12-13)16-10-4-1-5-11-16/h13-14,17H,1-12H2
- InChI Key: KTXOQXKTWAZMLD-UHFFFAOYSA-N
- SMILES: OC1CCC2(CCCC2)C(C1)N1CCCCC1
Computed Properties
- Exact Mass: 237.209264485g/mol
- Monoisotopic Mass: 237.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 23.5Ų
6-(Piperidin-1-yl)spiro[4.5]decan-8-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1161604-1.0g |
6-(piperidin-1-yl)spiro[4.5]decan-8-ol |
2138533-56-7 | 1g |
$0.0 | 2023-06-08 |
6-(Piperidin-1-yl)spiro[4.5]decan-8-ol Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 6-(Piperidin-1-yl)spiro[4.5]decan-8-ol
Exploring the Potential of 6-(Piperidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138533-56-7) in Modern Research
The compound 6-(Piperidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138533-56-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This spirocyclic compound combines a piperidine moiety with a spiro[4.5]decan-8-ol framework, making it a versatile candidate for research in medicinal chemistry, material science, and beyond. Its molecular architecture is particularly intriguing for researchers exploring novel drug scaffolds and bioactive molecules.
One of the most frequently searched questions about 6-(Piperidin-1-yl)spiro[4.5]decan-8-ol revolves around its synthesis and characterization. The compound's synthesis typically involves multi-step organic reactions, including ring formation and functional group modifications. Researchers often highlight its stereochemistry and conformational flexibility, which are critical for understanding its interactions with biological targets. Recent studies have also explored its potential as a ligand for receptors, particularly in the context of neurological disorders and metabolic diseases.
In the realm of drug discovery, 6-(Piperidin-1-yl)spiro[4.5]decan-8-ol has been investigated for its ability to modulate enzyme activity and protein-protein interactions. Its spirocyclic core is known to enhance metabolic stability, a feature highly sought after in the development of long-acting therapeutics. This aligns with the growing demand for sustainable pharmaceuticals and green chemistry solutions, topics that are currently trending in scientific discussions.
Another area of interest is the compound's potential in material science. The spiro[4.5]decan-8-ol structure contributes to its thermal stability and solubility profile, making it a candidate for advanced polymer formulations and nanomaterials. Researchers are particularly excited about its applications in smart coatings and biodegradable materials, which are key focus areas in the push toward environmentally friendly technologies.
From an analytical chemistry perspective, 6-(Piperidin-1-yl)spiro[4.5]decan-8-ol presents challenges and opportunities. Its spectroscopic properties (e.g., NMR, IR, and mass spectrometry) are well-documented, but its chromatographic behavior can vary depending on the method used. This has led to discussions about optimizing HPLC and GC protocols for its detection and quantification, a topic frequently searched by analytical chemists.
The safety profile of 6-(Piperidin-1-yl)spiro[4.5]decan-8-ol is another hot topic. While it is not classified as a hazardous substance, researchers emphasize the importance of proper handling protocols and waste disposal to ensure laboratory safety. This aligns with broader industry trends toward responsible research practices and risk assessment in chemical handling.
In summary, 6-(Piperidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138533-56-7) represents a fascinating intersection of organic chemistry, pharmacology, and material science. Its unique structure and versatile applications make it a compelling subject for ongoing research, particularly in the context of sustainable development and innovative therapeutics. As scientific interest in spirocyclic compounds continues to grow, this molecule is poised to play a pivotal role in shaping future discoveries.
2138533-56-7 (6-(Piperidin-1-yl)spiro[4.5]decan-8-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)